![molecular formula C11H22N2O2 B143077 (1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine CAS No. 146504-07-6](/img/structure/B143077.png)
(1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine
Overview
Description
“(1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine” is an intermediate in organic synthesis . It is used in the production of a variety of chemical compounds .
Molecular Structure Analysis
The molecular formula of “(1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine” is C11H22N2O2 . It has a molecular weight of 214.30 .Chemical Reactions Analysis
“(1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine” is involved in several chemical reactions. For instance, it can be used as a starting material in the synthesis of a chiral nickel catalyst applicable for the Michael addition reaction of 1,3-dicarbonyl compounds to yield nitroalkenes .Physical And Chemical Properties Analysis
“(1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine” is a solid substance . Its optical activity is [α]/D -26±2°, c = 1 in chloroform . The compound has an enantiomeric excess (ee) of ≥99.0% .Scientific Research Applications
Coordination Chemistry and Organocatalysis
N-Boc-trans-1,2-diaminocyclohexane: is widely utilized as a ligand in coordination chemistry due to its ability to form stable complexes with various metals . These complexes are crucial in organocatalysis, facilitating a range of chemical reactions by providing an alternative pathway with a lower activation energy. The compound’s chiral nature allows for the development of enantioselective catalysts, which are essential for producing optically active pharmaceuticals.
Asymmetric Catalysis
The chiral nature of N-Boc-trans-1,2-diaminocyclohexane also makes it a valuable ligand in asymmetric catalysis . It can induce chirality in the synthesis of complex molecules, which is particularly important in the pharmaceutical industry where the chirality of a drug molecule can affect its efficacy and safety.
Synthesis of Macrocyclic Compounds
This compound is employed in the synthesis of macrocyclic compounds, such as [3+3] hexa Schiff bases . These macrocycles have potential applications in drug delivery systems, as they can form host-guest complexes with various pharmaceuticals, enhancing their stability and solubility.
Chiral Auxiliaries and Chiral Stationary Phases
N-Boc-trans-1,2-diaminocyclohexane: serves as a precursor for chiral auxiliaries, which are used to induce stereochemistry during chemical synthesis . Additionally, it is used in the preparation of chiral stationary phases for chromatography, enabling the separation of enantiomers—a critical process in the production of enantiopure compounds.
Metal Extraction
The chiral trans-1,2-diaminocyclohexane backbone is utilized in metal extraction processes . Its ability to bind selectively to certain metal ions makes it useful in the purification and isolation of metals from various sources, which is vital in both environmental remediation and the recycling of precious metals.
Biochemical and Pharmaceutical Applications
Lastly, N-Boc-trans-1,2-diaminocyclohexane is involved in the development of thyroid receptor agonists for the treatment of androgenetic alopecia . Its role in the pharmaceutical sector is expanding as researchers explore its potential in creating new therapeutic agents.
Mechanism of Action
Target of Action
N-Boc-trans-1,2-diaminocyclohexane, also known as (1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine or tert-Butyl (trans-2-aminocyclohexyl)carbamate, is primarily used as a ligand in coordination chemistry and organocatalysis . It serves as a chiral ligand in asymmetric catalysis .
Mode of Action
This compound interacts with its targets, primarily metal ions, to form complexes. These complexes can then participate in various chemical reactions, including asymmetric addition of Grignard reagents to ketones . This interaction results in the formation of highly enantioenriched tertiary alcohols .
Biochemical Pathways
The compound plays a crucial role in the asymmetric addition of Grignard reagents to ketones, a key step in the synthesis of chiral tertiary alcohols . This process involves the formation of a new class of biaryl chiral ligands derived from 1,2-diaminocyclohexane (1,2-DACH), which enables the asymmetric addition of aliphatic and aromatic Grignard reagents to ketones .
Result of Action
The primary result of the action of N-Boc-trans-1,2-diaminocyclohexane is the formation of highly enantioenriched tertiary alcohols . These alcohols are structurally diverse and bear challenging quaternary stereocenters . The synthetic utility of the method has been demonstrated by the development of a novel and highly enantioselective formal synthesis of the antihistamine API clemastine .
Action Environment
The action of N-Boc-trans-1,2-diaminocyclohexane is influenced by various environmental factors, including the presence of metal ions, the nature of the Grignard reagents, and the type of ketones involved in the reaction . The stability and efficacy of the compound can be affected by these factors.
Safety and Hazards
properties
IUPAC Name |
tert-butyl N-[(1R,2R)-2-aminocyclohexyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-11(2,3)15-10(14)13-9-7-5-4-6-8(9)12/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t8-,9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKVIZYGPJIWKOS-RKDXNWHRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CCCCC1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@H]1CCCC[C@H]1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00929883 | |
Record name | tert-Butyl hydrogen (2-aminocyclohexyl)carbonimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00929883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,2R)-trans-N-Boc-1,2-Cyclohexanediamine | |
CAS RN |
137731-41-0, 146504-07-6 | |
Record name | tert-Butyl hydrogen (2-aminocyclohexyl)carbonimidate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00929883 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1R,2R)-N1-(tert-Butoxycarbonyl)-1,2-cyclohexanediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | rac-tert-butyl N-[(1R,2R)-2-aminocyclohexyl]carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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